Cas no 2137678-11-4 (12-Azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one)

• Product Name: 12-Azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
• CAS No: 2137678-11-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6594808
• PubChem ID: 165467510
• Update Time: 2025-10-30

12-Azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one Chemical and Physical Properties

Names and Identifiers

• 2137678-11-4
• EN300-790742
• 12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
• 12-Azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one

• Inchi： 1S/C13H21NO/c15-11-10-12(6-4-5-7-12)13(14-11)8-2-1-3-9-13/h1-10H2,(H,14,15)
• InChI Key： SHWLSTFKBAPFFY-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCCC2)C2(CCCCC2)N1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 12-Azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one

Chemical Profile of 12-Azadispiro[4.0.5⁶.3⁵]tetradecan-13-one (CAS No. 2137678-11-4)

12-Azadispiro[4.0.5⁶.3⁵]tetradecan-13-one, identified by its CAS number 2137678-11-4, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential pharmacological applications. This compound belongs to the azadispiro class, a subset of spirocyclic molecules characterized by the presence of an azacycloalkane ring linked to another cyclic or acyclic structure through a single carbon atom. The specific arrangement of rings and substituents in 12-Azadispiro[4.0.5⁶.3⁵]tetradecan-13-one contributes to its distinct chemical properties and biological activities, making it a subject of interest for further investigation.

The molecular structure of this compound features a tetradecane backbone, with the spirocyclic connection occurring between the 4- and 5-membered azacycloalkane ring and the 3- and 5-membered cyclopentane ring. This intricate architecture not only imparts rigidity to the molecule but also creates potential binding pockets that could interact with biological targets. The presence of a ketone group at the 13-position further enhances its reactivity and functionalization possibilities, opening avenues for derivatization and lead optimization.

In recent years, there has been growing interest in spirocyclic compounds due to their favorable pharmacokinetic profiles, including improved solubility, reduced metabolic clearance, and enhanced binding affinity. The azadispiro scaffold, in particular, has shown promise in various therapeutic areas, such as central nervous system disorders, inflammation, and oncology. 12-Azadispiro[4.0.5⁶.3⁵]tetradecan-13-one is no exception, and preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors relevant to these diseases.

The synthesis of 12-Azadispiro[4.0.5⁶.3⁵]tetradecan-13-one presents significant challenges due to its complex architecture. Traditional synthetic routes often involve multi-step sequences with careful control of reaction conditions to achieve the desired regioselectivity and stereoselectivity. Advances in organometallic chemistry and transition-metal-catalyzed reactions have facilitated more efficient synthetic strategies, enabling access to this compound in greater yields and purity. These advancements are crucial for conducting comprehensive biological evaluations and for future drug development efforts.

The pharmacological potential of 12-Azadispiro[4.0.5⁶.3⁵]tetradecan-13-one has been explored in several preclinical studies. Initial screenings have indicated that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural features suggest potential interactions with G protein-coupled receptors (GPCRs), which are integral to numerous physiological processes and are common targets for therapeutic intervention. Further research is needed to elucidate the precise mechanisms of action and to identify any off-target effects that might influence its clinical applicability.

The development of novel drug candidates relies heavily on high-quality chemical synthesis and characterization techniques. For 12-Azadispiro[4.0.5⁶.3⁵]tetradecan-13-one, techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and purity. High-performance liquid chromatography (HPLC) is used for analytical purposes, ensuring that impurities are minimized before biological testing begins. These analytical methods provide critical data that supports the progression from laboratory-scale synthesis to larger-scale production if the compound shows sufficient promise.

The computational modeling of 12-Azadispiro[4.0.5⁶.3⁵]tetradecan-13-one has also played a pivotal role in understanding its interactions with biological targets. Molecular docking studies can predict binding affinities and identify key residues involved in receptor interactions, providing insights into potential drug-receptor binding modes. These computational approaches complement experimental data by allowing researchers to test hypotheses about mechanism without the need for extensive wet chemistry experiments initially.

In conclusion,12-Azadispiro[4.0.5⁶.3⁵]tetradecan-13-one (CAS No. 2137678-11-4) represents a structurally intriguing compound with significant pharmaceutical potential derived from its unique spirocyclic architecture and functional groups like the ketone at the 13-position.This molecule exemplifies how innovative synthetic methodologies combined with rigorous biological evaluation can yield promising candidates for further therapeutic development.